Cas no 1329797-02-5 (Mosapride-d5 Citric Amide)

• Product Name: Mosapride-d5 Citric Amide
• CAS No: 1329797-02-5
• MF: C₂₇H₃₁ClFN₃O₉
• MW: 601.031958818436
• CID: 4554964
• Update Time: 2025-10-29

Mosapride-d5 Citric Amide Chemical and Physical Properties

Names and Identifiers

• Mosapride-d5 Citric Amide
• CHDDVZKTRICFBM-ZBJDZAJPSA-N

• Inchi： 1S/C27H31ClFN3O9/c1-3-40-21-11-20(30-26(38)27(39,12-23(33)34)13-24(35)36)19(28)10-18(21)25(37)31(2)22-15-32(8-9-41-22)14-16-4-6-17(29)7-5-16/h4-7,10-11,22,39H,3,8-9,12-15H2,1-2H3,(H,30,38)(H,33,34)(H,35,36)/i1D3,3D2
• InChI Key： GTLPEGZRDGTPCH-WNWXXORZSA-N
• SMILES： C(O)(=O)CC(C(=O)NC1=CC(OC([2H])([2H])C([2H])([2H])[2H])=C(C(=O)N(C2OCCN(CC3=CC=C(F)C=C3)C2)C)C=C1Cl)(O)CC(O)=O

Mosapride-d5 Citric Amide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Mosapride-d5 Citric Amide

Mosapride-d5 Citric Amide: A Detailed Overview of Its Chemical Profile and Emerging Applications

Mosapride-d5 Citric Amide, a derivative of the well-known gastrointestinal prokinetic agent Mosapride, is gaining significant attention in the field of pharmaceutical research and development. With a CAS number of 1329797-02-5, this compound has been extensively studied for its potential therapeutic benefits and mechanistic insights. The introduction of deuterium-labeled isotopes, such as the one designated as Mosapride-d5, enhances the precision of metabolic studies and pharmacokinetic analyses, providing researchers with invaluable data for drug optimization.

The chemical structure of Mosapride-d5 Citric Amide incorporates a deuterium substitution at specific positions, which not only aids in distinguishing it from its non-labeled counterpart but also offers advantages in mass spectrometry and NMR spectroscopy. These analytical techniques are crucial for elucidating the compound's interactions with biological targets and understanding its metabolic pathways. The citric amide moiety further modifies the pharmacokinetic properties of Mosapride, potentially improving solubility and bioavailability, which are critical factors in drug formulation and delivery.

In recent years, there has been growing interest in the development of novel prokinetic agents to address gastrointestinal motility disorders. Mosapride-d5 Citric Amide has emerged as a promising candidate due to its enhanced pharmacological profile. Preclinical studies have demonstrated that this compound exhibits potent D2 receptor agonism, which is responsible for its prokinetic effects. Unlike traditional prokinetic agents, Mosapride-d5 Citric Amide has shown a reduced risk of cardiac side effects, making it a safer alternative for patients with comorbid conditions.

The use of deuterium-labeled compounds like Mosapride-d5 has revolutionized the field of drug metabolism research. By employing advanced analytical techniques such as deuterium exchange mass spectrometry (DXMS), researchers can track the metabolic fate of this compound with high precision. This information is crucial for identifying potential drug-drug interactions and optimizing dosing regimens. Additionally, the stability and isotopic purity of Mosapride-d5 make it an ideal candidate for use in clinical trials, where accurate measurement of drug exposure is essential for evaluating therapeutic efficacy.

Emerging research also highlights the potential applications of Mosapride-d5 Citric Amide in neurodegenerative diseases. Studies suggest that the compound may have neuroprotective properties due to its ability to modulate neurotransmitter release in the central nervous system. This opens up new avenues for treating conditions such as Parkinson's disease and Alzheimer's disease, where gastrointestinal symptoms are often comorbid. The deuterium labeling further aids in studying these neuropharmacological effects by providing a clear distinction between endogenous and exogenous compounds.

The synthesis and characterization of Mosapride-d5 Citric Amide have been refined through cutting-edge chemical methodologies. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and stereoselective hydrogenation, have enabled the precise construction of the molecular framework. These methods ensure high yield and purity, which are essential for pharmaceutical applications. Furthermore, green chemistry principles have been integrated into the synthesis process to minimize environmental impact, aligning with global efforts towards sustainable pharmaceutical production.

The pharmacological activity of Mosapride-d5 Citric Amide is further enhanced by its interaction with specific enzymes and receptors involved in gastrointestinal motility regulation. Recent studies have identified that this compound modulates the expression and function of key proteins such as actin filaments and myosin light chain kinases (MLCK). These findings provide new insights into the molecular mechanisms underlying prokinetic therapy and may lead to the development of more targeted treatments for motility disorders.

Regulatory considerations play a crucial role in the approval and commercialization of new pharmaceutical agents like Mosapride-d5 Citric Amide. Regulatory bodies require comprehensive data on safety, efficacy, and quality to ensure that these compounds meet stringent standards before they reach patients. The use of deuterium-labeled isotopes in clinical trials provides additional confidence in the reliability of study results, as it minimizes variability due to endogenous substances.

The future prospects for Mosapride-d5 Citric Amide are promising, with ongoing research exploring its potential in various therapeutic areas beyond gastrointestinal disorders. Its unique chemical properties make it a versatile tool for drug discovery and development. As our understanding of disease mechanisms continues to evolve, compounds like Mosapride-d5 Citric Amide will likely play a pivotal role in next-generation therapeutic strategies.